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Compound of Interest

Compound Name: Sodium antimonate

Cat. No.: B085099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of sodium
antimonate (NaSbO₃), a compound of significant interest in various industrial and research

applications. This document details its physical and chemical characteristics, synthesis

protocols, and its relevance in biological systems, particularly pertaining to drug development.

Chemical and Physical Properties
Sodium antimonate is a white, crystalline, inorganic salt. It is known for its high thermal

stability and is generally considered chemically stable under normal conditions.[1] A summary

of its key quantitative properties is presented in Table 1.

Table 1: Quantitative Chemical and Physical Properties of Sodium Antimonate
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Property Value

Molecular Formula NaSbO₃

Molecular Weight 192.74 g/mol

Appearance White powder, granular or equiaxed crystals

Density 3.5 - 4.8 g/cm³

Melting Point >375 °C (decomposes >700 °C)

Boiling Point Not applicable

Solubility in Water
Slightly soluble; hydrolyzes in hot water to form

a colloid.[2]

Solubility in other solvents

Soluble in tartaric acid, sodium sulfide solution,

and concentrated sulfuric acid. Slightly soluble

in alcohol and ammonium salts. Insoluble in

acetic acid, dilute alkali, and dilute inorganic

acids.[3]

Crystal Structure
Ilmenite (trigonal system with hexagonal

symmetry)

Chemical Reactivity and Stability
Sodium antimonate is a stable compound, particularly at high temperatures, not decomposing

at 1000 °C.[2] It is incompatible with strong oxidizing agents, strong acids, and strong bases.[4]

Contact with acids and alkalis can lead to reactions.[5] Under reducing conditions, especially in

the presence of freshly formed hydrogen (e.g., from the reaction of acids with metals like zinc),

it can generate the highly toxic gas stibine (SbH₃).[5]

Synthesis and Experimental Protocols
Several methods are employed for the synthesis of sodium antimonate, primarily categorized

into pyrometallurgical and hydrometallurgical processes.[6]

3.1. Solid-State Reaction (Pyrometallurgical Method)
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This method involves the high-temperature reaction of sodium carbonate (Na₂CO₃) and

antimony trioxide (Sb₂O₃).

Experimental Protocol:

Equimolar amounts of anhydrous sodium carbonate and antimony trioxide are thoroughly

mixed in an agate mortar to ensure homogeneity.

The mixture is placed in an alumina crucible.

The crucible is heated in a furnace at 860 °C for an extended period (e.g., 273 hours) in

an air atmosphere to facilitate the reaction and formation of NaSbO₃.[7]

The product is then cooled, ground, and can be pelletized for further analysis.

Characterization of the final product can be performed using techniques such as X-ray

diffraction (XRD) to confirm the crystal structure and scanning electron microscopy (SEM)

to analyze the morphology.[7]

3.2. Wet Chemical Method (Hydrometallurgical Process)

A common hydrometallurgical approach involves the oxidation of an antimony source in an

alkaline solution.

Experimental Protocol:

Antimony trioxide is suspended in a solution of sodium hydroxide.

An oxidizing agent, such as hydrogen peroxide (H₂O₂), is added to the mixture.

The reaction is carried out under controlled temperature (e.g., 40-150 °C) and pressure for

several hours with continuous stirring.[8]

The resulting white precipitate of sodium antimonate is then separated by filtration.

The product is washed thoroughly with deionized water to remove any unreacted reagents

and soluble byproducts.
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Finally, the purified sodium antimonate is dried in an oven.

Below is a generalized workflow for the synthesis and characterization of sodium antimonate.

Experimental Workflow: Synthesis and Characterization of NaSbO₃

Synthesis

Characterization

Start: Reagent Preparation

Mixing of Reactants
(e.g., Na₂CO₃ and Sb₂O₃)

Reaction
(e.g., High-Temperature Calcination or Wet Chemical Oxidation)

Purification
(Washing and Filtration)

Drying

Final Product: NaSbO₃ Powder

X-ray Diffraction (XRD)
(Phase Identification and Crystal Structure)

Analysis

Scanning Electron Microscopy (SEM)
(Morphology and Particle Size)

Analysis

FTIR Spectroscopy
(Functional Group Analysis)

Analysis
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A generalized workflow for the synthesis and characterization of sodium antimonate.

Biological Activity and Relevance in Drug
Development
While sodium antimonate itself is primarily used in industrial applications such as flame

retardants and in glass and ceramics manufacturing, pentavalent antimony compounds have a

significant history in medicine, most notably in the treatment of leishmaniasis.[8][9][10] The

drug sodium stibogluconate, a complex of pentavalent antimony, is a key example.[2] The

biological activity of these compounds is attributed to the antimony (V) ion.

The precise mechanism of action of pentavalent antimonials is not fully elucidated but is

believed to involve a multi-faceted attack on the Leishmania parasite.[2] It is thought that

pentavalent antimony (Sb⁵⁺) acts as a prodrug, which is reduced to the more toxic trivalent

antimony (Sb³⁺) within the host's macrophages and potentially by the parasite itself.[11]

The proposed mechanisms of antileishmanial activity include:

Inhibition of Macromolecular Synthesis: Antimony is thought to interfere with the parasite's

energy metabolism by inhibiting key enzymes in glycolysis and the citric acid cycle. This

leads to a reduction in the available ATP and GTP, which are essential for DNA, RNA, and

protein synthesis.[2][12]

Induction of Oxidative Stress: Sodium stibogluconate has been shown to induce the

generation of reactive oxygen species (ROS) and nitric oxide (NO) in infected macrophages.

[13][14] This creates a hostile environment for the parasite.

Modulation of Host Immune Response: The efficacy of pentavalent antimonials appears to

depend on a competent host immune response.[13] Studies on sodium antimony gluconate

have shown that it can activate intracellular signaling pathways in macrophages, such as the

phosphoinositide 3-kinase (PI3K) and mitogen-activated protein kinase (MAPK) pathways.

[13][14][15] This activation enhances the macrophage's ability to kill the intracellular

parasites.
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The signaling cascade initiated by pentavalent antimony compounds in infected macrophages

is a critical aspect of their therapeutic effect.

Proposed Signaling Pathway for Pentavalent Antimony in Macrophages

Macrophage Intracellular Signaling

Pentavalent Antimony (Sb⁵⁺)
(e.g., from Sodium Antimonate)

PI3K Activation

PKC Activation Akt Activation

Ras Activation

ERK1/2 Phosphorylation

Reactive Oxygen Species (ROS) Production

Leishmania Parasite Killing

p38 MAPK Phosphorylation

Nitric Oxide (NO) Production
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Proposed signaling cascade initiated by pentavalent antimony compounds in Leishmania-
infected macrophages.

Toxicology and Safety
Sodium antimonate is harmful if swallowed or inhaled.[4] Prolonged exposure to antimony

compounds can cause irritation to the skin, eyes, and respiratory system.[1] Due to the

potential for the generation of highly toxic stibine gas under reducing conditions, appropriate

safety precautions, including adequate ventilation and personal protective equipment, should

be used when handling this compound, particularly in experimental settings involving acids and

metals.[5]

In conclusion, sodium antimonate possesses a range of chemical properties that make it a

versatile compound in various fields. For drug development professionals, understanding the

chemistry of pentavalent antimony and its biological activities provides a foundation for the

development of new therapeutic strategies, potentially beyond its current use in treating

leishmaniasis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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